4-(3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-[5-(4-bromophenyl)-3-(2-chlorophenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C19H16BrClN2O3/c20-13-7-5-12(6-8-13)16-11-17(14-3-1-2-4-15(14)21)23(22-16)18(24)9-10-19(25)26/h1-8,17H,9-11H2,(H,25,26)
• InChI Key: RBRQECKVZGPYJN-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)Br)C(=O)CCC(=O)O)C3=CC=CC=C3Cl
• Molecular Formula: C19H16BrClN2O3
• Molecular Weight: 435.7 g/mol

Description

4-(3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C19H16BrClN2O3 and its molecular weight is 435.7. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  Research has demonstrated various synthesis techniques for pyrazole compounds, including the compound of interest. These methods typically involve condensing chalcones with hydrazine hydrate in the presence of aliphatic acids, forming compounds with distinct dihedral angles between pyrazole and substituted rings (Loh et al., 2013).

• Crystal and Molecular Structure

  Studies have provided insights into the crystal and molecular structure of similar pyrazole derivatives through X-ray diffraction studies. Such research is crucial for understanding the chemical behavior and potential applications of these compounds (Prabhudeva et al., 2017).

Pharmacological and Biological Properties

• Antimicrobial Activity

  Some derivatives have shown promising results in antimicrobial activity, indicating potential applications in medical and pharmaceutical fields (Patel et al., 2013).

• Anticancer and HIV Properties

  Certain compounds in this category have exhibited significant properties as potential anticancer and HIV treatment agents, highlighting their importance in drug discovery and development (Varma et al., 2020).

• DNA Interaction and Cytotoxicity

  Research has delved into the DNA interaction and cytotoxicity of related rhenium(I) organometallic compounds, suggesting their potential use in targeted therapies (Varma et al., 2020).

Material Science and Spectroscopy

• Fluorescent Properties

  Studies on the fluorescent properties of pyrazoline derivatives have been conducted, which could have implications in material science and chemical sensing applications (Ibrahim et al., 2016).

• Theoretical Studies

  Theoretical and spectroscopic analyses of these compounds have provided deeper insights into their geometric, electronic, and spectroscopic properties, essential for various scientific applications (Naveen et al., 2021).